Cas no 1804228-29-2 (2-(3-Bromopropyl)-5-methylanisole)

• Product Name: 2-(3-Bromopropyl)-5-methylanisole
• CAS No: 1804228-29-2
• MF: C₁₁H₁₅BrO
• MW: 243.140202760696
• CID: 5000894
• PubChem ID: 134617097
• Update Time: 2025-06-09

2-(3-Bromopropyl)-5-methylanisole Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-5-methylanisole

• Inchi： 1S/C11H15BrO/c1-9-5-6-10(4-3-7-12)11(8-9)13-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： KOUFSLPVNYJOOH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2

Additional information on 2-(3-Bromopropyl)-5-methylanisole

Research Briefing on 2-(3-Bromopropyl)-5-methylanisole (CAS: 1804228-29-2) in Chemical Biology and Pharmaceutical Applications

Recent studies on the compound 2-(3-Bromopropyl)-5-methylanisole (CAS: 1804228-29-2) have highlighted its potential as a versatile intermediate in pharmaceutical synthesis and chemical biology. This brominated aromatic ether has garnered attention due to its unique reactivity profile, enabling its use in the construction of complex molecular architectures. The presence of both a bromopropyl side chain and a methoxy-substituted aromatic ring provides multiple sites for further functionalization, making it a valuable building block in medicinal chemistry campaigns.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel serotonin receptor modulators. Researchers utilized 2-(3-Bromopropyl)-5-methylanisole as a key intermediate in constructing a series of tetrahydroisoquinoline derivatives, achieving significant improvements in binding affinity through strategic modifications of the bromopropyl side chain. The study reported IC50 values in the low nanomolar range for several synthesized compounds, suggesting promising therapeutic potential for neurological disorders.

In chemical biology applications, recent work has explored the use of this compound as a photoaffinity labeling agent. The bromine atom serves as an effective leaving group for nucleophilic substitution reactions, while the aromatic system provides stability to the resulting conjugates. A 2024 Nature Chemical Biology publication detailed its incorporation into activity-based probes for studying enzyme-substrate interactions in live cells, demonstrating superior labeling efficiency compared to traditional benzyl bromide derivatives.

The compound's safety profile and handling requirements have been the subject of recent toxicological assessments. Studies indicate that while 2-(3-Bromopropyl)-5-methylanisole exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment and engineering controls can effectively mitigate exposure risks. Recent improvements in synthetic protocols have reduced the formation of potentially hazardous byproducts during its production, as reported in a 2023 Organic Process Research & Development article.

Emerging applications in materials science have expanded the utility of this compound beyond pharmaceutical contexts. Researchers have successfully incorporated derivatives of 2-(3-Bromopropyl)-5-methylanisole into liquid crystal formulations and polymer networks, taking advantage of its molecular anisotropy and reactivity. These developments suggest potential cross-disciplinary applications that could drive increased demand for this specialty chemical in coming years.

Future research directions appear to focus on three main areas: development of greener synthetic routes, exploration of new therapeutic applications, and optimization of its use in chemical biology tools. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for CNS-targeted therapies. The compound's structural features continue to make it a valuable scaffold for drug discovery efforts targeting G-protein coupled receptors and ion channels.